Cas no 56225-66-2 (Cyclooctenol (7CI,9CI))

Cyclooctenol (7CI,9CI) structure
Cyclooctenol (7CI,9CI) structure
Product Name:Cyclooctenol (7CI,9CI)
CAS No:56225-66-2
MF:C8H14O
MW:126.196162700653
CID:375491
PubChem ID:6365547
Update Time:2025-04-19

Cyclooctenol (7CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclooctenol (7CI,9CI)
    • cycloocten-1-ol
    • (1E)-cyclooct-1-en-1-ol
    • Cyclooctenol
    • SCHEMBL290146
    • 56225-66-2
    • EINECS 260-068-4
    • Inchi: 1S/C8H14O/c9-8-6-4-2-1-3-5-7-8/h6,9H,1-5,7H2/b8-6+
    • InChI Key: FBMMEHJLWTZKOR-SOFGYWHQSA-N
    • SMILES: OC1=CCCCCCC1 |t:1|

Computed Properties

  • Exact Mass: 126.10452
  • Monoisotopic Mass: 126.104465
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 2.7

Experimental Properties

  • Density: 0.969
  • Boiling Point: 213.1°Cat760mmHg
  • Flash Point: 92.1°C
  • Refractive Index: 1.496
  • PSA: 20.23
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